Cas no 2866354-23-4 (4-Pentynoic acid, 2-(2,2-difluoroethyl)- )

• Product Name: 4-Pentynoic acid, 2-(2,2-difluoroethyl)-
• CAS No: 2866354-23-4
• MF: C₇H₈F₂O₂
• MW: 162.134029388428
• CID: 5562304
• Update Time: 2025-10-29

4-Pentynoic acid, 2-(2,2-difluoroethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-(2,2-Difluoroethyl)-4-pentynoic acid (ACI)
• 4-Pentynoic acid, 2-(2,2-difluoroethyl)-

• Inchi： 1S/C7H8F2O2/c1-2-3-5(7(10)11)4-6(8)9/h1,5-6H,3-4H2,(H,10,11)
• InChI Key： CMCJXPNLNTVIER-UHFFFAOYSA-N
• SMILES： O=C(C(CC(F)F)CC#C)O

Additional information on 4-Pentynoic acid, 2-(2,2-difluoroethyl)-

Introduction to 4-Pentynoic acid, 2-(2,2-difluoroethyl)- (CAS No. 2866354-23-4)

4-Pentynoic acid, 2-(2,2-difluoroethyl)-, identified by the chemical compound code CAS No. 2866354-23-4, is a specialized organic molecule that has garnered significant attention in the field of medicinal chemistry and synthetic biology. This compound belongs to the class of α-haloacids, characterized by the presence of a triple bond in its pentynoic acid backbone and a fluorinated ethyl group at the second carbon position. The structural features of this molecule make it a promising candidate for various biochemical applications, particularly in the development of novel therapeutic agents and mechanistic studies.

The synthesis and application of 4-Pentynoic acid, 2-(2,2-difluoroethyl)- have been explored in several cutting-edge research areas. One of the most notable applications is in the realm of drug discovery, where its unique structural motifs have been leveraged to design molecules with enhanced binding affinity and selectivity. The presence of both a triple bond and fluorine atoms introduces specific electronic and steric properties that can modulate receptor interactions, making this compound an attractive scaffold for medicinal chemists.

In recent years, there has been a surge in research focused on the development of fluorinated compounds due to their improved metabolic stability and bioavailability. The fluorine atoms in 4-Pentynoic acid, 2-(2,2-difluoroethyl)- contribute to these desirable properties by increasing lipophilicity and reducing susceptibility to enzymatic degradation. This has opened up new avenues for creating more effective pharmaceuticals with prolonged half-lives and reduced side effects.

Moreover, the triple bond in the pentynoic acid moiety provides a versatile handle for further functionalization through reactions such as nucleophilic addition or cross-coupling processes. These reactions are pivotal in constructing more complex molecular architectures, enabling the synthesis of analogues with tailored biological activities. The flexibility offered by this functional group has been exploited in various synthetic pathways, facilitating the creation of novel compounds for preclinical and clinical studies.

Recent advancements in computational chemistry have further enhanced the utility of 4-Pentynoic acid, 2-(2,2-difluoroethyl)- as an intermediate. Molecular modeling studies have demonstrated its potential as a key building block in designing molecules that interact with biological targets such as enzymes and receptors. The combination of computational predictions with experimental validation has streamlined the drug discovery process, allowing researchers to prioritize promising candidates more efficiently.

The role of 4-Pentynoic acid, 2-(2,2-difluoroethyl)- in material science is also emerging as a significant area of interest. Its unique structural properties make it suitable for applications in polymer chemistry and nanotechnology. For instance, its ability to undergo polymerization reactions has been explored in creating high-performance materials with specific mechanical and thermal properties. These materials could find applications in industries ranging from aerospace to electronics.

From a mechanistic standpoint, 4-Pentynoic acid, 2-(2,2-difluoroethyl)- serves as an excellent probe for understanding reaction mechanisms involving triple bonds and fluorinated systems. Studies on this compound have provided valuable insights into how these functional groups influence chemical reactivity and selectivity. Such knowledge is crucial for developing new synthetic methodologies that can be applied across different disciplines.

The pharmaceutical industry has taken note of these advancements and is actively incorporating 4-Pentynoic acid, 2-(2,2-difluoroethyl)- into its pipeline for novel drug development. Several companies are currently engaged in optimizing synthetic routes to produce this compound on an industrial scale. This underscores its growing importance as a versatile intermediate in medicinal chemistry.

In conclusion,4-Pentynoic acid, CAS No. 2866354-23-4, represents a fascinating example of how structural complexity can be harnessed for innovative applications across multiple scientific domains. Its unique combination of functional groups makes it a valuable tool for researchers working on drug discovery, material science, and fundamental chemical research. As our understanding of its properties continues to expand, so too will its potential applications, shaping the future landscape of chemical innovation.